Cas no 83462-45-7 (Dichloro(R,R)-ethylenebis(4,5,6,7-tetrahydro-1-indenyl)titanium(IV))

Dichloro(R,R)-ethylenebis(4,5,6,7-tetrahydro-1-indenyl)titanium(IV) is a chiral metallocene complex widely employed in asymmetric catalysis and polymerization reactions. Its rigid (R,R)-ethylenebis(tetrahydroindenyl) ligand framework ensures high stereoselectivity, making it particularly valuable for producing optically active polymers and fine chemicals. The titanium(IV) center, coordinated with two chloro ligands, offers robust reactivity while maintaining stability under controlled conditions. This compound is especially useful in stereospecific olefin polymerization and cyclization reactions, where its well-defined chiral environment ensures consistent enantioselectivity. Its air- and moisture-sensitive nature necessitates handling under inert conditions, but its performance in asymmetric synthesis justifies its use in advanced catalytic applications.

Dichloro(R,R)-ethylenebis(4,5,6,7-tetrahydro-1-indenyl)titanium(IV) structure

83462-45-7 structure

Product Name:Dichloro(R,R)-ethylenebis(4,5,6,7-tetrahydro-1-indenyl)titanium(IV)

CAS No:83462-45-7

MF:C₂₀H₂₄Cl₂Ti

MW:383.177564620972

MDL:MFCD01863618

CID:721189

PubChem ID:329757515

Update Time:2025-06-08

Dichloro(R,R)-ethylenebis(4,5,6,7-tetrahydro-1-indenyl)titanium(IV) Chemical and Physical Properties

Names and Identifiers

- Titanium,dichloro[(7aS,7'aS)-1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]-(9CI)
- DICHLORO-(S,S)-ETHYLENEBIS-(4,5,6,7-TETRAHYDRO-1-INDENYL)-TITANIUM(IV)
- dichlorotitanium,1-[2-(4,5,6,7-tetrahydroinden-1-id-1-yl)ethyl]-4,5,6,7-tetrahydroinden-1-ide
- (R,R)-[TiCl2((C9H10CH2)2)]
- (S,S)-ethylene-bis(4,5,6,7-tetrahydro-1-indenyl)titanium dichloride
- Dichloro[(R,R)-ethylenebis(4,5,6,7-tetrahydro-1-indenyl)]titanium(IV)
- DICHLORO-(R,R)-ETHYLENEBIS-(4,5,6,7-TETRAHYDRO-1-INDENYL)-TITANIUM(IV)
- 168640-28-6
- 83462-45-7
- MFCD01863617
- meso-Dichloro-ethylenebis-(4,5,6,7-tetrahydro-1-indenyl)-titanium(IV)
- MFCD06796956
- MFCD01863618
- J-400841
- Dichloro(R,R)-ethylenebis(4,5,6,7-tetrahydro-1-indenyl)titanium(IV)
- MDL： MFCD01863618
- Inchi： 1S/C20H24.2ClH.Ti/c1-3-7-19-15(5-1)9-11-17(19)13-14-18-12-10-16-6-2-4-8-20(16)18;;;/h9-12H,1-8,13-14H2;2*1H;/q-2;;;+2/p-2
- InChI Key： HSELMDUFZMWGIT-UHFFFAOYSA-L
- SMILES： [Ti](Cl)Cl.[C-]1(C=CC2CCCCC1=2)CC[C-]1C=CC2CCCCC1=2

Computed Properties

Exact Mass: 382.07300
Monoisotopic Mass: 382.073447g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 0
Complexity: 317
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: -2
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: solid
Melting Point: 175-180 °C (lit.)
PSA: 0.00000
LogP: 7.44240
Optical Activity: [α]21/D +3489°, c = 0.07 in methylene chloride
Solubility: Not determined

Dichloro(R,R)-ethylenebis(4,5,6,7-tetrahydro-1-indenyl)titanium(IV) Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H314
Warning Statement： P280-P305+P351+P338-P310
Hazardous Material transportation number：UN 1759 8/PG 2
WGK Germany：3
Hazard Category Code： 14-34
Safety Instruction： S26-S27-S45-S36-S37-S39
Hazardous Material Identification：
Risk Phrases：R14; R34

Dichloro(R,R)-ethylenebis(4,5,6,7-tetrahydro-1-indenyl)titanium(IV) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB525382-100 mg	Dichloro-(S,S)-ethylenebis-(4,5,6,7-tetrahydro-1-indenyl)-titanium(IV); .	83462-45-7	100mg	€145.20	2023-06-14
abcr	AB525382-500 mg	Dichloro-(S,S)-ethylenebis-(4,5,6,7-tetrahydro-1-indenyl)-titanium(IV); .	83462-45-7	500mg	€510.00	2023-06-14
TRC	D269430-5mg	Dichloro[(R,R)-ethylenebis(4,5,6,7-tetrahydro-1-indenyl)]titanium(IV)	83462-45-7	5mg	$92.00	2023-05-18
TRC	D269430-25mg	Dichloro[(R,R)-ethylenebis(4,5,6,7-tetrahydro-1-indenyl)]titanium(IV)	83462-45-7	25mg	$150.00	2023-05-18
TRC	D269430-50mg	Dichloro[(R,R)-ethylenebis(4,5,6,7-tetrahydro-1-indenyl)]titanium(IV)	83462-45-7	50mg	$328.00	2023-05-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	497444-100MG	Dichloro(R,R)-ethylenebis(4,5,6,7-tetrahydro-1-indenyl)titanium(IV)	83462-45-7	100MG	￥2034.35	2022-02-24
abcr	AB525382-100mg	Dichloro-(S,S)-ethylenebis-(4,5,6,7-tetrahydro-1-indenyl)-titanium(IV); .	83462-45-7	100mg	€145.20	2025-04-16
abcr	AB525382-500mg	Dichloro-(S,S)-ethylenebis-(4,5,6,7-tetrahydro-1-indenyl)-titanium(IV); .	83462-45-7	500mg	€510.00	2025-04-16
SHENG KE LU SI SHENG WU JI SHU	sc-252694-100mg	Dichloro[(R,R)-ethylenebis(4,5,6,7-tetrahydro-1-indenyl)]titanium(IV),	83462-45-7	100mg	￥1512.00	2023-09-05
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